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Cynaropicrin is a sesquiterpene lactone originally isolated from artichoke (C. scolymus) that has diverse biological activities. It inhibits the growth of SKOV3, LOX-IMVI, A549, MCF-7, HCT15, and PC-3 cancer cells (IC50s = 1.1-8.7 μg/ml). Cynaropicrin inhibits hepatitis C virus (HCV) replication in Huh7.5 cells with EC50 values ranging from 0.4 to 1.4 μM for genotypes 1a, 1b, 2b, 3a, 4a, 5a, 6a, and 7a. It inhibits release of TNF-α and nitric oxide (NO) from LPS-stimulated RAW264.7 cells (IC50s = 8.24 and 1.1 μM, respectively) as well as LPS-induced lymphocyte proliferation (IC50 = 0.9 μM). Cynaropicrin inhibits the growth of T. cruzi bloodstream trypomastigotes isolated from infected mice (EC50 = 1 μg/ml). It also exhibits antifeedant activity against S. granarius beetles, T. confusum larvae, and T. granarium larvae.
Cynaropicrin analytical standard provided with ch...